1-(Benzo[b]thiophen-7-yl)piperazine

• IUPAC Name: 1-(1-benzothiophen-7-yl)piperazine
• InChI: InChI=1S/C12H14N2S/c1-2-10-4-9-15-12(10)11(3-1)14-7-5-13-6-8-14/h1-4,9,13H,5-8H2
• InChI Key: KAIYEAVSYUNYRS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CC=CC3=C2SC=C3
• Molecular Formula: C12H14N2S
• DSSTOX Substance ID: DTXSID501305642
• Molecular Weight: 218.32 g/mol
• CAS RN: 105685-06-1

Description

1-(Benzo[b]thiophen-7-yl)piperazine is a chemical compound with the molecular formula C12H14N2S. It is used as a raw material for preparing piperazine-substituted benzothiophene, which can be used for the treatment and prevention of mental diseases including central nervous system diseases.

Synthesis Analysis

The synthesis of 1-(Benzo[b]thiophen-7-yl)piperazine involves two key C–N bond formation (amination) steps that serve to link the piperazine core between the constituent benzo[b]thiophene and 7-butoxyquinolin-2(1H)-one fragments. The first amination step is effected by a novel palladium mediated Buchwald–Hartwig coupling between N-Boc-piperazine and the triflate ester of benzo[b]thiophen-4-ol.

Molecular Structure Analysis

The molecular structure of 1-(Benzo[b]thiophen-7-yl)piperazine is represented by the InChI code 1S/C12H14N2S/c1-2-10-4-9-15-12(10)11(3-1)14-7-5-13-6-8-14/h1-4,9,13H,5-8H2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1-(Benzo[b]thiophen-7-yl)piperazine include a novel palladium catalyzed Buchwald–Hartwig coupling of N-Boc-piperazine with benzo[b]thiophen-4-yl trifluoromethanesulfonate.

Physical And Chemical Properties Analysis

1-(Benzo[b]thiophen-7-yl)piperazine has a molecular weight of 218.32. It is a colorless to dark red liquid and is stored at +4°C.

Scientific Research Applications

Synthesis of Benzo[b]thiophenes

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Pharmaceutical Sciences

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Materials Chemistry

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Antimicrobial Potential

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Serotoninergic Affinity

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Structural Elucidation of Reactive Conjugates

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Mechanism of Action

Target of Action

The primary target of 1-(Benzo[b]thiophen-7-yl)piperazine is the serotoninergic 5-HT 1A receptor . This receptor plays a crucial role in the regulation of mood, anxiety, and sleep, and is a common target for many psychiatric and neurological drugs.

Mode of Action

1-(Benzo[b]thiophen-7-yl)piperazine interacts with its target, the 5-HT 1A receptor, by binding to it . This binding can alter the receptor’s activity, leading to changes in the transmission of serotonin signals within the brain. The exact nature of these changes depends on the specific properties of the compound and its interaction with the receptor.

Safety and Hazards

The safety data sheet for 1-(Benzo[b]thiophen-7-yl)piperazine advises avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye. It recommends using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.

Future Directions

While specific future directions for 1-(Benzo[b]thiophen-7-yl)piperazine were not found in the search results, it’s worth noting that research into similar compounds continues to be an active area of study. For instance, brexpiprazole, a structural analog of 1-(Benzo[b]thiophen-7-yl)piperazine, has been synthesized via an extremely concise and convergent route, suggesting potential for further exploration and development of related compounds.